Cas no 705287-29-2 (Pyridine,2,6-dimethoxy-3,4-dimethyl-)

• Product Name: Pyridine,2,6-dimethoxy-3,4-dimethyl-
• CAS No: 705287-29-2
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 557453
• Update Time: 2025-04-19

Pyridine,2,6-dimethoxy-3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2,6-dimethoxy-3,4-dimethyl-
• 3,4-Lutidine,2,6-dimethoxy- (5CI)
• 2,6-dimethoxy-3,4-dimethylpyridine
• 3,4-Lutidine,2,6-dimethoxy-(5CI)
• Pyridine, 2,6-dimethoxy-3,4-dimethyl-

• Inchi： 1S/C9H13NO2/c1-6-5-8(11-3)10-9(12-4)7(6)2/h5H,1-4H3
• InChI Key： BJFZWUOVIMODBB-UHFFFAOYSA-N
• SMILES： C1(OC)=NC(OC)=CC(C)=C1C

Computed Properties

• Exact Mass: 167.09469
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 36
• Rotatable Bond Count: 9
• Complexity: 963
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: 1.6

Experimental Properties

• PSA: 31.35